Cas no 62659-23-8 (1-Naphthalenecarbothioamide, N-phenyl-)

1-Naphthalenecarbothioamide, N-phenyl- structure
62659-23-8 structure
Product Name:1-Naphthalenecarbothioamide, N-phenyl-
CAS No:62659-23-8
MF:C17H13NS
MW:263.356822729111
CID:436276
PubChem ID:3319810
Update Time:2025-04-19

1-Naphthalenecarbothioamide, N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarbothioamide, N-phenyl-
    • N-phenylnaphthalene-1-carbothioamide
    • AKOS024341740
    • DTXSID40391424
    • NAPHTHALENE-1-CARBOTHIOIC ACID PHENYLAMIDE
    • 62659-23-8
    • Inchi: 1S/C17H13NS/c19-17(18-14-9-2-1-3-10-14)16-12-6-8-13-7-4-5-11-15(13)16/h1-12H,(H,18,19)
    • InChI Key: PFHOWPNCQNOHIV-UHFFFAOYSA-N
    • SMILES: S=C(C1=CC=CC2C=CC=CC1=2)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 263.07699
  • Monoisotopic Mass: 263.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 12.03
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